Cas no 1060806-99-6 (1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine)

• Product Name: 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine
• CAS No: 1060806-99-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD13188753
• CID: 2853283
• PubChem ID: 72211907
• Update Time: 2025-05-21

1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-pyridin-4-yl)-cyclopropylamine
• 1-(2-METHOXYPYRIDIN-4-YL)CYCLOPROPANAMINE
• 1-(2-METHOXYPYRIDIN-4-YL)CYCLOPROPAN-1-AMINE
• AB67069
• DTXSID201271606
• DB-131516
• 1060806-99-6
• SCHEMBL21810847
• EN300-345912
• 1-(2-Methoxy-4-pyridinyl)cyclopropanamine
• CS-0376256
• 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine

• MDL： MFCD13188753
• Inchi： 1S/C9H12N2O/c1-12-8-6-7(2-5-11-8)9(10)3-4-9/h2,5-6H,3-4,10H2,1H3
• InChI Key： MSLFJTYXBSUGCV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1(CC1)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine

Introduction to 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine (CAS No. 1060806-99-6)

1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine, with the CAS number 1060806-99-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a methoxypyridine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The cyclopropane ring in 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine is known for its high reactivity and unique electronic properties. This ring structure can influence the compound's conformational flexibility and binding affinity to biological targets. The methoxypyridine moiety, on the other hand, is a common functional group in many bioactive molecules, often contributing to their potency and selectivity. The combination of these structural features in 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine provides a promising scaffold for the development of novel therapeutic agents.

Recent studies have explored the potential applications of 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential CNS applications, 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models. These findings suggest that 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine have also been studied to assess its suitability as a therapeutic candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary safety studies have indicated that 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine has a favorable safety profile, with no significant toxic effects observed at therapeutic doses.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects. These trials will provide crucial data to determine the compound's potential as a therapeutic agent for various medical conditions.

In conclusion, 1-(2-Methoxypyridin-4-YL)cyclopropan-1-amine (CAS No. 1060806-99-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug discovery and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and disorders.